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Introduction

Protein Tyrosine Phosphatase 1B (PTP1B) is a non-receptor protein tyrosine phosphatase that
plays a crucial role as a negative regulator in key signaling pathways, including the insulin and
leptin pathways.[1][2] By dephosphorylating the insulin receptor and its substrates, PTP1B
attenuates insulin signaling, making it a validated therapeutic target for type 2 diabetes, obesity,
and certain cancers. The development of potent and selective PTP1B inhibitors is a significant
area of interest in drug discovery. High-throughput screening (HTS) is a fundamental approach
for identifying novel PTP1B inhibitors from large compound libraries.[3][4]

PTP1B-IN-18 is an orally active, complete mixed-type inhibitor of PTP1B. These application
notes provide detailed protocols for utilizing PTP1B-IN-18 as a reference compound in HTS
campaigns designed to discover new PTP1B inhibitors. Both colorimetric and fluorescence-
based assay formats are described, offering flexibility for various screening platforms and
objectives.

PTP1B-IN-18: Compound Profile

PTP1B-IN-18 serves as an excellent control compound for HTS assays due to its characterized
inhibitory mechanism. As a mixed-type inhibitor, it can be used to validate assays designed to
identify compounds that bind to both the active site and allosteric sites of PTP1B.
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Property Value Reference
CAS Number 2848581-84-8 [5]
Molecular Formula C26H19N304S [5]
Molecular Weight 469.51 g/mol [5]
Inhibition Constant (Ki) 35.2 uM [5]
Inhibition Type Complete Mixed-Type [5]

lllustrative High-Throughput Screening Data for
PTP1B Inhibitors

While specific HTS data for PTP1B-IN-18 is not publicly available, the following table presents
representative data for other PTP1B inhibitors identified through HTS campaigns. This data
serves to illustrate the typical potency and hit rates that can be expected from such screens.

HTS Assay .
Compound ID IC50 (pM) Hit Rate (%) Reference
Type
Colorimetric Competitive
LGH00081 o N/A [4]
(PNPP) Inhibitor
HTS Hit Colorimetric
4.2 0.021 [3]
(Unnamed) (PNPP)
Docking Hit ) ) 34.8 (from
Biochemical 1.7 ] [3]
(Unnamed) docking)
o Virtual Screen &
Baicalin 3.87£0.45 N/A [6]

Enzymatic

PTP1B Signaling Pathway and Inhibition

PTP1B negatively regulates the insulin signaling pathway by dephosphorylating the activated
insulin receptor (IR) and its substrate (IRS-1). Inhibition of PTP1B enhances and prolongs

insulin signaling, leading to improved glucose uptake.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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